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2-Chloropropane 2-Chloropropane 2-Chloropropane decomposes by first-order reaction to give hydrogen chloride and propylene.
2-chloropropane appears as a colorless liquid with a chloroform-like odor. Vapors heavier than air. Less dense than water. May irritate skin and eyes, and be narcotic in high concentrations. A fire and explosion risk. Used to make other chemicals.
Brand Name: Vulcanchem
CAS No.: 75-29-6
VCID: VC21074195
InChI: InChI=1S/C3H7Cl/c1-3(2)4/h3H,1-2H3
SMILES: CC(C)Cl
Molecular Formula: C3H7Cl
Molecular Weight: 78.54 g/mol

2-Chloropropane

CAS No.: 75-29-6

Cat. No.: VC21074195

Molecular Formula: C3H7Cl

Molecular Weight: 78.54 g/mol

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2-Chloropropane - 75-29-6

Specification

Description 2-Chloropropane decomposes by first-order reaction to give hydrogen chloride and propylene.
2-chloropropane appears as a colorless liquid with a chloroform-like odor. Vapors heavier than air. Less dense than water. May irritate skin and eyes, and be narcotic in high concentrations. A fire and explosion risk. Used to make other chemicals.
CAS No. 75-29-6
Molecular Formula C3H7Cl
Molecular Weight 78.54 g/mol
IUPAC Name 2-chloropropane
Standard InChI InChI=1S/C3H7Cl/c1-3(2)4/h3H,1-2H3
Standard InChI Key ULYZAYCEDJDHCC-UHFFFAOYSA-N
SMILES CC(C)Cl
Canonical SMILES CC(C)Cl
Boiling Point 96.33 °F at 760 mm Hg (NTP, 1992)
35.7 °C
Colorform COLORLESS LIQUID
Flash Point -26 °F (NTP, 1992)
-26 °F (-32 °C) (CLOSED CUP)
Melting Point -178.9 °F (NTP, 1992)
-117.2 °C

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